Cas no 2248294-53-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-benzyl-4-phenylbutanoate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-benzyl-4-phenylbutanoate is a specialized organic compound featuring a phthalimide-derived ester structure. Its key advantages include its role as a versatile intermediate in synthetic organic chemistry, particularly in the development of pharmaceuticals and fine chemicals. The presence of both benzyl and phenyl substituents enhances its reactivity in nucleophilic substitution and coupling reactions, making it valuable for constructing complex molecular frameworks. The phthalimide moiety contributes to stability while facilitating further functionalization. This compound is particularly useful in peptide mimetics and drug discovery applications due to its ability to introduce hydrophobic and sterically demanding groups into target molecules.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-benzyl-4-phenylbutanoate structure
2248294-53-1 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-benzyl-4-phenylbutanoate
CAS No:2248294-53-1
MF:C25H21NO4
MW:399.438546895981
CID:5796756
PubChem ID:165731264
Update Time:2025-05-26

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-benzyl-4-phenylbutanoate Chemical and Physical Properties

Names and Identifiers

    • 2248294-53-1
    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-benzyl-4-phenylbutanoate
    • EN300-6524261
    • Inchi: 1S/C25H21NO4/c27-23(30-26-24(28)21-13-7-8-14-22(21)25(26)29)17-20(15-18-9-3-1-4-10-18)16-19-11-5-2-6-12-19/h1-14,20H,15-17H2
    • InChI Key: IPMOGYMQETYKRF-UHFFFAOYSA-N
    • SMILES: O(C(CC(CC1C=CC=CC=1)CC1C=CC=CC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 399.14705815g/mol
  • Monoisotopic Mass: 399.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 8
  • Complexity: 577
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 63.7Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-benzyl-4-phenylbutanoate Pricemore >>

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Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-benzyl-4-phenylbutanoate

Latest Research Insights on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-benzyl-4-phenylbutanoate (CAS: 2248294-53-1)

Recent studies on the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-benzyl-4-phenylbutanoate (CAS: 2248294-53-1) have highlighted its potential applications in medicinal chemistry and drug development. This molecule, characterized by its unique isoindolinone and phenylbutanoate moieties, has been investigated for its biological activity, particularly in the context of enzyme inhibition and targeted therapeutic interventions. The following sections provide a comprehensive overview of the latest findings related to this compound.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and pharmacological evaluation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-benzyl-4-phenylbutanoate as a potential inhibitor of inflammatory enzymes. The research demonstrated that this compound exhibits significant selectivity for cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 μM, suggesting its promise as a lead structure for developing anti-inflammatory agents. Molecular docking studies further revealed that the benzyl and phenylbutanoate groups play a critical role in binding to the active site of COX-2.

In another recent investigation, researchers focused on the compound's potential as a modulator of protein-protein interactions (PPIs) involved in cancer progression. The study, featured in Bioorganic & Medicinal Chemistry Letters, reported that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-benzyl-4-phenylbutanoate disrupts the interaction between Bcl-2 and pro-apoptotic proteins, thereby inducing apoptosis in cancer cell lines. These findings underscore the compound's dual functionality as both an enzyme inhibitor and a PPI disruptor.

Further advancements in the structural optimization of this compound have been documented in a 2024 preprint from ChemRxiv. Researchers introduced modifications to the phenylbutanoate side chain, resulting in derivatives with enhanced pharmacokinetic properties. One such derivative exhibited improved oral bioavailability (F = 65%) and prolonged half-life (t1/2 = 8.2 h) in rodent models, positioning it as a viable candidate for preclinical development.

The mechanistic studies of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-benzyl-4-phenylbutanoate have also extended to its potential neuroprotective effects. A collaborative study between academic and industrial researchers, published in ACS Chemical Neuroscience, demonstrated the compound's ability to cross the blood-brain barrier and attenuate oxidative stress in neuronal cells. This property, coupled with its low cytotoxicity, makes it a promising scaffold for neurodegenerative disease therapeutics.

In conclusion, the growing body of research on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-benzyl-4-phenylbutanoate (CAS: 2248294-53-1) highlights its versatility as a pharmacophore with applications spanning anti-inflammatory, anticancer, and neuroprotective therapies. Future studies are expected to focus on clinical translation and the development of next-generation derivatives with optimized efficacy and safety profiles.

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